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Compound of Interest

5-Chloro-3-iodopyrazolo[1,5-
Compound Name:
ajpyrimidine

Cat. No.: B1487565

The pyrazolo[1,5-a]pyrimidine framework is a privileged heterocyclic system in medicinal
chemistry and drug discovery.[1] Its rigid, planar structure and synthetic tractability allow for
extensive functionalization, making it a cornerstone for the development of targeted therapies.
[1] Notably, this scaffold is a key component in several clinically approved and investigational
protein kinase inhibitors, which are crucial in modern oncology.[2][3][4] Kinases are pivotal
regulators of cellular signaling, and their dysregulation is a common feature in various cancers,
making them a prime target for small-molecule inhibitors.[3]

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine is a specific derivative that offers two distinct
reactive sites for further chemical modification. The chloro and iodo groups can be selectively
targeted in various cross-coupling and substitution reactions, enabling the synthesis of diverse
compound libraries for screening and lead optimization in drug development programs.

This guide provides a detailed overview of the best practices for the safe handling and optimal
storage of 5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine to ensure its integrity and the safety of
laboratory personnel. While a specific Safety Data Sheet (SDS) for this exact compound is not
readily available in the public domain, the recommendations herein are synthesized from data
on closely related analogues and established principles of chemical safety.

Physicochemical Properties and Structural
Information
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A comprehensive understanding of the physicochemical properties of a compound is
fundamental to its proper handling and storage. Below is a summary of the available
information for 5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine and its close analogue, 5-chloro-3-
nitropyrazolo[1,5-a]pyrimidine.

5-chloro-3-
5-Chloro-3- .
. nitropyrazolo[1,5-
Property iodopyrazolo[1,5- O
S a]pyrimidine (Analogue for
a]pyrimidine
Reference)
CAS Number 923595-58-8 1363380-51-1[5]
Molecular Formula C6H3CIIN3 C6H3CIN402[5]
Molecular Weight 279.46 g/mol (Calculated) 198.57 g/mol [5]
Appearance Light yellow to yellow solid[6] Purple solid[7]
Melting Point Not available 163-165°CJ[7]
. ) Soluble in chloroform (slightly,
Solubility Not available )
heated), DMSO (slightly)[7]
pKa -2.38 + 0.40 (Predicted)[6] -3.59 + 0.40 (Predicted)[7]

Note: Properties for the nitro-analogue are provided for general guidance and may not be
directly representative of the iodo-compound.

Safe Handling Protocols

Given the reactive nature of halogenated heterocyclic compounds, adherence to strict safety
protocols is paramount. The following procedures are based on best practices for handling
similar chemical entities.

Personal Protective Equipment (PPE)

A robust PPE regimen is the first line of defense against chemical exposure.

o Eye and Face Protection: Always wear chemical safety goggles that conform to EN 166 (EU)
or NIOSH (US) standards. For operations with a higher risk of splashing, a face shield
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should be worn in addition to goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile) should be worn at all times. It is
advisable to double-glove when handling the solid compound or its solutions. A lab coat is
mandatory, and for larger quantities, impervious clothing may be necessary.

Respiratory Protection: Handling of the solid should be performed in a well-ventilated area,
preferably within a certified chemical fume hood, to avoid inhalation of dust particles. If a
fume hood is not available or if exposure limits are likely to be exceeded, a full-face
respirator with appropriate cartridges should be used.

Engineering Controls and Laboratory Practices

Ventilation: All weighing and transfer operations involving the solid compound should be
conducted in a chemical fume hood to minimize inhalation exposure.

Avoiding Dust Formation: Handle the solid material carefully to avoid generating dust. Use
appropriate tools, such as spatulas, for transfers.

Preventing Contamination: Thoroughly clean all equipment before and after use. Avoid
contact with skin and eyes. After handling, wash hands thoroughly with soap and water.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, the following steps should be taken

immediately.

Accidental Release

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, carefully sweep up the solid material, avoiding dust
generation, and place it in a suitable, sealed container for disposal.

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and
water.
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e PPE: All personnel involved in the cleanup must wear the appropriate PPE as described
above.

First Aid

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Storage and Stability

The stability and longevity of 5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine are critically
dependent on proper storage conditions.

Recommended Storage Conditions

o Temperature: The compound should be stored at 2—8 °C.[6]

o Atmosphere: It is recommended to store the compound under an inert atmosphere, such as
nitrogen or argon.[6] This is crucial to prevent potential degradation from atmospheric
moisture or oxygen.

o Container: Store in a tightly sealed, light-resistant container.

e Location: The storage area should be cool, dry, and well-ventilated.

Incompatible Materials

While specific incompatibility data for 5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine is not
available, based on the reactivity of similar compounds, it is prudent to avoid storage with:
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» Strong oxidizing agents
e Strong acids and bases
e Strong reducing agents
Violent reactions may occur when in contact with these substances.[7]

Experimental Workflow: A Generalized Approach

The utility of 5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine lies in its role as a versatile
intermediate. Below is a conceptual workflow illustrating its use in a typical drug discovery
project.
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Caption: Conceptual workflow for the use of 5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine in a
drug discovery cascade.

Disposal Considerations

All waste materials, including the compound itself and any contaminated materials, should be
disposed of in accordance with local, state, and federal regulations. It is recommended to use a
licensed professional waste disposal service.

Conclusion

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine is a valuable building block in the synthesis of
novel therapeutics. Its effective use is predicated on a thorough understanding of its properties
and a commitment to safe laboratory practices. By adhering to the handling, storage, and
safety protocols outlined in this guide, researchers can ensure the integrity of their experiments
and maintain a safe working environment. The principles of using appropriate PPE, engineering
controls, and proper storage conditions are fundamental to mitigating the risks associated with
this and other reactive chemical intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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